molecular formula C13H12N4O4S B5173789 3-nitro-N'-[1-(4-pyridinyl)ethylidene]benzenesulfonohydrazide

3-nitro-N'-[1-(4-pyridinyl)ethylidene]benzenesulfonohydrazide

Cat. No. B5173789
M. Wt: 320.33 g/mol
InChI Key: GBZPILLFOYTKFV-GDNBJRDFSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-nitro-N'-[1-(4-pyridinyl)ethylidene]benzenesulfonohydrazide, commonly known as NPEB, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. NPEB is a hydrazide derivative that is synthesized through a multi-step process, and it has been found to exhibit various biochemical and physiological effects that make it a promising compound for further investigation.

Mechanism of Action

The mechanism of action of NPEB is not fully understood, but it is believed to involve the formation of a complex with metal ions, particularly copper ions. This complex formation leads to the activation of various signaling pathways that ultimately result in the observed biochemical and physiological effects of NPEB.
Biochemical and Physiological Effects
NPEB has been found to exhibit various biochemical and physiological effects, including the induction of apoptosis in cancer cells, the inhibition of cell proliferation, and the modulation of intracellular calcium levels. Additionally, NPEB has been shown to exhibit antioxidant properties, which may contribute to its potential as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of NPEB is its high selectivity and sensitivity towards copper ions, which makes it a valuable tool for studying copper ion dynamics in biological systems. However, the synthesis of NPEB is a complex process that requires specialized equipment and expertise, which may limit its accessibility for some research groups.

Future Directions

There are several future directions for research on NPEB, including the development of new synthetic methods for producing NPEB and related compounds, the investigation of its potential as an anti-cancer agent, and the exploration of its applications in other areas of scientific research, such as neuroscience and biochemistry. Additionally, further studies are needed to elucidate the mechanism of action of NPEB and its interactions with metal ions in biological systems.

Synthesis Methods

The synthesis of NPEB involves a multi-step process that begins with the reaction of 4-pyridinecarboxaldehyde with 3-nitrobenzenesulfonylhydrazide to form the intermediate 3-nitro-N'-[1-(4-pyridinyl)ethylidene]benzenesulfonohydrazide. This intermediate is then further reacted with a reducing agent to produce the final product, NPEB. The synthesis of NPEB is a complex process that requires careful control of reaction conditions and purification steps to obtain a high-quality product.

Scientific Research Applications

NPEB has been extensively studied for its potential applications in scientific research. One of the main areas of investigation is its use as a fluorescent probe for detecting metal ions in biological systems. NPEB has been found to exhibit high selectivity and sensitivity towards copper ions, and it has been used to monitor copper ion levels in living cells and tissues. Additionally, NPEB has been investigated for its potential use as an anti-cancer agent, as it has been found to induce apoptosis in cancer cells.

properties

IUPAC Name

3-nitro-N-[(Z)-1-pyridin-4-ylethylideneamino]benzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H12N4O4S/c1-10(11-5-7-14-8-6-11)15-16-22(20,21)13-4-2-3-12(9-13)17(18)19/h2-9,16H,1H3/b15-10-
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GBZPILLFOYTKFV-GDNBJRDFSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=NNS(=O)(=O)C1=CC=CC(=C1)[N+](=O)[O-])C2=CC=NC=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C/C(=N/NS(=O)(=O)C1=CC=CC(=C1)[N+](=O)[O-])/C2=CC=NC=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H12N4O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

320.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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